Cas no 150368-30-2 ([1,1'-Biphenyl]-4-ol,2'-(2H-tetrazol-5-yl)-)

• Product Name: [1,1'-Biphenyl]-4-ol,2'-(2H-tetrazol-5-yl)-
• CAS No: 150368-30-2
• MF: C₁₃H₁₀N₄O
• MW: 238.244701862335
• CID: 135064
• PubChem ID: 135795664
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-ol,2'-(2H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2'-(2H-tetrazol-5-yl)-
• 4-[6-(1,2-dihydrotetrazol-5-ylidene)cyclohexa-2,4-dien-1-ylidene]cyclohexa-2,5-dien-1-one
• [1,1'-Biphenyl]-4-ol,2'-(1H-tetrazol-5-yl)- (9CI)
• 4-[2-(1H-Tetrazol-5-yl)phenyl]phenol
• 6'-(1,2-Dihydro-5H-tetrazol-5-ylidene)[[1,1'-bi(cyclohexane)]-1(1'),2,2',4',5-pentaen]-4-one
• 150368-30-2
• SCHEMBL9155822
• DTXSID00699791
• FT-0712116

• Inchi： 1S/C13H10N4O/c18-10-7-5-9(6-8-10)11-3-1-2-4-12(11)13-14-16-17-15-13/h1-8,18H,(H,14,15,16,17)
• InChI Key： AGAGBJLFXRVHGJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=CC=CC=C1C1N=NNN=1

Computed Properties

• Exact Mass: 238.08546096g/mol
• Monoisotopic Mass: 238.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.7Ų